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17-furanylsteroids and derivatives
Furanylsteroids and their derivatives represent a class of steroidal compounds characterized by the presence of a furan ring fused to the steroid nucleus. These molecules are of considerable interest in both pharmaceutical and synthetic organic chemistry due to their unique structural features, which often endow them with distinct biological activities. The introduction of a furan ring can significantly alter the pharmacological properties of steroids, potentially enhancing their effectiveness as therapeutic agents or modulating their interactions with cellular receptors.
Furanylsteroids are synthesized via various chemical pathways including cyclization reactions and modifications of existing steroid scaffolds. Their structural diversity allows for a wide range of applications in drug design, particularly in the development of new anti-inflammatory, antifungal, and anticancer agents. Additionally, these compounds can serve as valuable tools for studying steroid metabolism and bioavailability.
The study and application of furanylsteroids are supported by their versatile structure and potential to exhibit diverse biological activities, making them an exciting area of research in modern chemistry.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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(+/-)5-HETE Cas No: 73307-52-5 -
